Cas no 325685-59-4 (4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine)

• Product Name: 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine
• CAS No: 325685-59-4
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• MDL: MFCD00794769
• CID: 92727
• PubChem ID: 2763927
• Update Time: 2025-06-08

4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine
• (6-Chloro-2-phenyl-4-pyrimidinyl)methyl methyl ether
• 4-chloro-6-methoxymethyl-2-phenylpyrimidine
• 4-chloro-6-methoxymethyl-2-phenyl-pyrimidine
• HMS1366L06
• SCHEMBL2539831
• J-515077
• SB57991
• CS-0128373
• AKOS005070507
• DTXSID60377205
• MFCD00794769
• 325685-59-4
• 4L-516S
• Bionet2_000952
• (6-chloro-2-phenyl-4-pyrimidinyl)methyl methyl ether, AldrichCPR
• (6-chloro-2-phenyl-4-pyrimidinyl)methylmethyl ether
• FT-0680373
• W13737
• A875584
• BB 0219803

• MDL： MFCD00794769
• Inchi： 1S/C12H11ClN2O/c1-16-8-10-7-11(13)15-12(14-10)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： GSSSCZAOXFZADM-UHFFFAOYSA-N
• SMILES： ClC1=CC(COC)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 234.05600
• Monoisotopic Mass: 234.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 35A^2

Experimental Properties

• Color/Form: Dark brown powder
• Density: 1.22
• Melting Point: 54-56°
• Boiling Point: 258.5°Cat760mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.571
• PSA: 35.01000
• LogP: 2.94340
• Solubility: Not determined

4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine Security Information

• HazardClass：IRRITANT

Additional information on 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine

Comprehensive Overview of 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine (CAS No. 325685-59-4)

4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine (CAS No. 325685-59-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and methoxymethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, featuring a phenyl ring attached to the pyrimidine core, enhances its applicability in drug discovery and material science.

The growing interest in 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine aligns with the rising demand for heterocyclic compounds in modern chemistry. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and antimicrobial agents, topics frequently searched in academic and industrial databases. Its CAS number 325685-59-4 is often queried in patent filings and scientific literature, reflecting its relevance in intellectual property and R&D.

From a synthetic perspective, 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine is synthesized through multi-step organic reactions, including nucleophilic substitution and cyclization. Its methoxymethyl moiety offers functionalization opportunities, making it a valuable scaffold for structure-activity relationship (SAR) studies. This adaptability addresses the increasing need for customizable intermediates in medicinal chemistry, a trending topic in AI-driven drug design platforms.

Environmental and regulatory considerations are also critical when discussing CAS 325685-59-4. The compound’s stability and biodegradability are frequently evaluated to ensure compliance with green chemistry principles, a hot-button issue in sustainable science. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, a concern for laboratories prioritizing quality control standards.

In the context of industrial applications, 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine is explored for its role in electronic materials, particularly in organic semiconductors. This aligns with the surge in searches for advanced functional materials, as industries seek innovations in flexible electronics and optoelectronics. Its phenylpyrimidine backbone contributes to π-conjugation, a property highly valued in material science.

To summarize, 4-Chloro-6-(methoxymethyl)-2-phenylpyrimidine (CAS No. 325685-59-4) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and materials science. Its synthetic versatility, combined with emerging applications in drug discovery and renewable energy, positions it as a compound of enduring scientific and commercial interest.